Cas no 1993886-07-9 (3-amino-4-methoxy-4-methylhexanoic acid)
3-amino-4-methoxy-4-methylhexanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-amino-4-methoxy-4-methylhexanoic acid
- 1993886-07-9
- EN300-1287394
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- Inchi: 1S/C8H17NO3/c1-4-8(2,12-3)6(9)5-7(10)11/h6H,4-5,9H2,1-3H3,(H,10,11)
- InChI Key: LNXJUPNGEJNCDI-UHFFFAOYSA-N
- SMILES: O(C)C(C)(CC)C(CC(=O)O)N
Computed Properties
- Exact Mass: 175.12084340g/mol
- Monoisotopic Mass: 175.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 72.6Ų
3-amino-4-methoxy-4-methylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1287394-1.0g |
3-amino-4-methoxy-4-methylhexanoic acid |
1993886-07-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1287394-50mg |
3-amino-4-methoxy-4-methylhexanoic acid |
1993886-07-9 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1287394-100mg |
3-amino-4-methoxy-4-methylhexanoic acid |
1993886-07-9 | 100mg |
$741.0 | 2023-10-01 | ||
| Enamine | EN300-1287394-250mg |
3-amino-4-methoxy-4-methylhexanoic acid |
1993886-07-9 | 250mg |
$774.0 | 2023-10-01 | ||
| Enamine | EN300-1287394-500mg |
3-amino-4-methoxy-4-methylhexanoic acid |
1993886-07-9 | 500mg |
$809.0 | 2023-10-01 | ||
| Enamine | EN300-1287394-1000mg |
3-amino-4-methoxy-4-methylhexanoic acid |
1993886-07-9 | 1000mg |
$842.0 | 2023-10-01 | ||
| Enamine | EN300-1287394-2500mg |
3-amino-4-methoxy-4-methylhexanoic acid |
1993886-07-9 | 2500mg |
$1650.0 | 2023-10-01 | ||
| Enamine | EN300-1287394-5000mg |
3-amino-4-methoxy-4-methylhexanoic acid |
1993886-07-9 | 5000mg |
$2443.0 | 2023-10-01 | ||
| Enamine | EN300-1287394-10000mg |
3-amino-4-methoxy-4-methylhexanoic acid |
1993886-07-9 | 10000mg |
$3622.0 | 2023-10-01 |
3-amino-4-methoxy-4-methylhexanoic acid Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 3-amino-4-methoxy-4-methylhexanoic acid
3-Amino-4-Methoxy-4-Methylhexanoic Acid: A Comprehensive Overview
The compound 3-amino-4-methoxy-4-methylhexanoic acid (CAS No. 1993886-07-9) is a structurally unique organic compound with significant potential in various scientific and industrial applications. This compound, characterized by its amino and methoxy functional groups, has garnered attention in recent years due to its versatile chemical properties and promising biological activities. In this article, we delve into the structural features, synthesis methods, biological significance, and potential applications of 3-amino-4-methoxy-4-methylhexanoic acid, supported by the latest research findings.
3-Amino-4-methoxy-4-methylhexanoic acid is an alpha-amino acid derivative with a branched carbon chain. Its structure includes a six-carbon backbone with an amino group at the third position and a methoxy group at the fourth position, along with a methyl substituent on the same carbon. This configuration imparts unique physicochemical properties to the compound, making it suitable for various chemical reactions and biological interactions. Recent studies have highlighted its role in peptide synthesis, where its functional groups facilitate the formation of stable amide bonds, essential for constructing complex biomolecules.
The synthesis of 3-amino-4-methoxy-4-methylhexanoic acid involves multi-step organic reactions, often employing protection-deprotection strategies to manage the reactive functional groups. Researchers have explored various methods, including nucleophilic substitution and condensation reactions, to optimize the yield and purity of this compound. For instance, a study published in *Organic Chemistry International* demonstrated a novel approach using microwave-assisted synthesis to accelerate the reaction process while maintaining high stereoselectivity. This advancement underscores the importance of continuous innovation in synthetic chemistry to meet the growing demand for such compounds in pharmaceutical and biotechnological industries.
Beyond its synthetic applications, 3-amino-4-methoxy-4-methylhexanoic acid has shown remarkable biological activity in recent studies. Preclinical research indicates that this compound exhibits potent antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. A study conducted by researchers at the University of California revealed that 3-amino-4-methoxy-4-methylhexanoic acid significantly reduces reactive oxygen species (ROS) levels in cellular models, suggesting its potential as a therapeutic agent.
In addition to its antioxidant properties, this compound has demonstrated anti-inflammatory effects in experimental models. A research team from Kyoto University reported that 3-amino-4-methoxy-4-methylhexanoic acid inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cells. These findings highlight its potential application in treating inflammatory conditions like arthritis and inflammatory bowel disease.
The versatility of 3-amino-4-methoxy-4-methylhexanoic acid extends to its role in nutraceuticals and food science. Its ability to enhance flavor profiles and stabilize food matrices has made it a valuable ingredient in the food industry. A recent study published in *Food Chemistry* explored its use as a natural flavor enhancer in processed foods, demonstrating its capability to improve taste without compromising nutritional value.
Moreover, 3-amino-4-methoxy-4-methylhexanoic acid has shown promise in biofilm prevention and control. Biofilms are problematic in medical devices and industrial settings due to their resistance to conventional antimicrobial agents. Research conducted at MIT revealed that this compound disrupts biofilm formation by interfering with extracellular polymeric substance (EPS) production, making it a potential candidate for developing novel anti-biofilm agents.
Despite its numerous advantages, the commercialization of 3-amino-4-methoxy-4-methylhexanoic acid faces challenges related to cost-effective synthesis and scalability. Current production methods are often labor-intensive and require expensive reagents, limiting its widespread adoption. However, ongoing research focuses on developing sustainable synthesis pathways using green chemistry principles. For example, researchers at Stanford University have proposed using enzymatic catalysis to streamline the production process while reducing environmental impact.
In conclusion, 3-amino-4-methoxy-4-methylhexanoic acid (CAS No. 1993886-07-9) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure enables versatile applications ranging from drug development to food science. Recent advancements in synthesis techniques and biological studies underscore its growing importance as a valuable tool in modern chemistry and biology. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly critical role in addressing global health and industrial challenges.
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